Cas no 1187383-94-3 (6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid)

• Product Name: 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid
• CAS No: 1187383-94-3
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 5140395
• PubChem ID: 84819819
• Update Time: 2025-05-24

6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridine]-6-carboxylic acid, 6'-fluoro-
• 6'-Fluoro-[3,3'-bipyridine]-6-carboxylicacid
• 1187383-94-3
• 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid
• F75286
• 5-(6-fluoropyridin-3-yl)pyridine-2-carboxylic acid

• Inchi： 1S/C11H7FN2O2/c12-10-4-2-8(6-14-10)7-1-3-9(11(15)16)13-5-7/h1-6H,(H,15,16)
• InChI Key： KFFLTIJQAVMSLV-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=CC=C1C1=CC=C(F)N=C1

Computed Properties

• Exact Mass: 218.04915563g/mol
• Monoisotopic Mass: 218.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1Ų

Additional information on 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid

Comprehensive Overview of 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid (CAS No. 1187383-94-3)

6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid (CAS No. 1187383-94-3) is a fluorinated bipyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro-substituted bipyridine core and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate molecular interactions through hydrogen bonding and π-stacking.

The growing demand for fluorinated heterocycles in medicinal chemistry has propelled the study of compounds like 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, making this compound a valuable scaffold for designing kinase inhibitors and other therapeutic agents. Recent publications highlight its role in developing next-generation pharmaceuticals, particularly in oncology and neurology. Its CAS No. 1187383-94-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the carboxylic acid moiety in 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Computational chemists often use such compounds to train machine learning models for predicting drug-like properties, aligning with the industry's shift toward digital chemistry platforms.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some fluorinated compounds, 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid is not classified as a persistent organic pollutant (POP), which enhances its appeal for sustainable chemistry initiatives. Its stability under physiological conditions makes it a candidate for green chemistry workflows, another trending topic in scientific communities.

In summary, 6'-Fluoro-[3,3'-bipyridine]-6-carboxylic acid (CAS No. 1187383-94-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to computational modeling—underscore its importance in addressing global challenges in healthcare and sustainability. As research continues, this compound is poised to remain a focal point for scientists exploring fluorinated building blocks and their transformative potential.